2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid

• IUPAC Name: 2-[methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid
• InChI: InChI=1S/C14H21NO3/c1-10(2)18-13-7-5-6-12(8-13)9-15(4)11(3)14(16)17/h5-8,10-11H,9H2,1-4H3,(H,16,17)
• InChI Key: FWZOCOXIVWGUBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)CN(C)C(C)C(=O)O
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid, also known as MPMPA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid is still not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and oxidative stress. Additionally, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid may also act as an antioxidant by scavenging free radicals and reactive oxygen species.
Biochemical and Physiological Effects
2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid can inhibit the production of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-1β, and COX-2. Furthermore, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid has been shown to reduce oxidative stress and lipid peroxidation in cells. In vivo studies have also shown that 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid can reduce inflammation and oxidative stress in animal models of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid in lab experiments is its high solubility in water and organic solvents, which makes it easy to work with. Additionally, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid has been shown to have low toxicity and is generally well-tolerated in animals. However, one limitation of using 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for research on 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid. One area of interest is the development of novel 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid derivatives with improved pharmacological properties, such as increased potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid and its potential applications in various fields. Finally, more research is needed to investigate the long-term safety and efficacy of 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid in humans.
In conclusion, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid is a chemical compound that has potential applications in various fields, including medicine, agriculture, and materials science. Its anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of various diseases. While further research is needed to fully understand its mechanism of action and potential applications, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid is a promising compound that warrants further investigation.

Synthesis Methods

2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid can be synthesized through a multistep process involving the reaction of 3-propan-2-yloxybenzaldehyde with methylamine and subsequent reduction with sodium borohydride. This process yields a white crystalline powder that is highly soluble in water and organic solvents.

Scientific Research Applications

2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid has been used as a plant growth regulator to enhance crop yield and quality. In materials science, 2-[Methyl-[(3-propan-2-yloxyphenyl)methyl]amino]propanoic acid has been used as a building block for the synthesis of novel materials with unique properties.